![molecular formula C15H22N2O4S B296179 2-Methoxy-5,N-dimethyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide](/img/structure/B296179.png)
2-Methoxy-5,N-dimethyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide
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Overview
Description
2-Methoxy-5,N-dimethyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many solid tumors. The compound has shown promising results in scientific research for its potential use in cancer treatment.
Mechanism of Action
The mechanism of action of 2-Methoxy-5,N-dimethyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide involves the inhibition of CA IX. CA IX is an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and a proton. This process helps regulate pH in cancer cells. Inhibition of CA IX leads to an increase in intracellular acidity, which can lead to tumor cell death.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are mainly related to its inhibition of CA IX. The compound has been shown to decrease extracellular pH and increase intracellular acidity in cancer cells. This can lead to a decrease in cell proliferation and an increase in cell death.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Methoxy-5,N-dimethyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide in lab experiments are its potent inhibition of CA IX and its selectivity towards this enzyme. The compound has shown promising results in preclinical studies for its potential use in cancer treatment. However, the limitations of using this compound include its low solubility in water and the need for further studies to determine its toxicity and efficacy in vivo.
Future Directions
There are several future directions for research on 2-Methoxy-5,N-dimethyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide. These include:
1. Further studies to determine the toxicity and efficacy of the compound in vivo.
2. Development of more efficient synthesis methods to increase the yield and purity of the compound.
3. Investigation of the potential use of the compound in combination with other cancer therapies.
4. Development of new analogs of the compound with improved solubility and potency.
5. Investigation of the potential use of the compound in other diseases where CA IX is overexpressed, such as hypoxic ischemic encephalopathy and diabetic retinopathy.
In conclusion, this compound is a promising compound for its potential use in cancer treatment. Its potent inhibition of CA IX and selectivity towards this enzyme make it a promising candidate for further studies. However, more research is needed to determine its toxicity and efficacy in vivo and to develop more efficient synthesis methods and analogs with improved solubility and potency.
Synthesis Methods
The synthesis of 2-Methoxy-5,N-dimethyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide involves the reaction of 2-methoxy-5-nitrobenzenesulfonamide with N,N-dimethylglycine ethyl ester in the presence of triethylamine and acetic acid. The resulting intermediate is then treated with oxalyl chloride and pyrrolidine to obtain the final product.
Scientific Research Applications
2-Methoxy-5,N-dimethyl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide has been extensively studied for its potential use in cancer treatment. The compound has shown selective inhibition of CA IX, which is overexpressed in many solid tumors. CA IX plays a crucial role in the regulation of pH in cancer cells, and its inhibition can lead to tumor cell death.
Properties
Molecular Formula |
C15H22N2O4S |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
2-methoxy-N,5-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide |
InChI |
InChI=1S/C15H22N2O4S/c1-12-6-7-13(21-3)14(10-12)22(19,20)16(2)11-15(18)17-8-4-5-9-17/h6-7,10H,4-5,8-9,11H2,1-3H3 |
InChI Key |
DQCGSFIVVYFUHQ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)N(C)CC(=O)N2CCCC2 |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)N(C)CC(=O)N2CCCC2 |
Origin of Product |
United States |
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